4-(azidomethyl)-1,3-oxazole
Overview
Description
4-(Azidomethyl)-1,3-oxazole, also known as 4-AMO, is an important organic compound in the field of chemistry. It is a heterocyclic compound with an azide group, which is a nitrogen-containing group that can undergo a wide range of reactions including nucleophilic substitution, cycloaddition, and radical reactions. 4-AMO has a wide range of applications in scientific research, from drug development to chemical synthesis.
Scientific Research Applications
4-(azidomethyl)-1,3-oxazole has a wide range of applications in scientific research. It has been used in the synthesis of small molecules, such as antibiotics, drugs, and dyes. 4-(azidomethyl)-1,3-oxazole has also been used in the synthesis of peptides, proteins, and nucleic acids. It has been used in the development of new materials, such as polymers and resins. 4-(azidomethyl)-1,3-oxazole has also been used in the synthesis of functionalized polymers, which have potential applications in drug delivery and tissue engineering.
Mechanism of Action
4-(azidomethyl)-1,3-oxazole is a highly reactive compound due to its azide group. It can undergo a variety of reactions, including nucleophilic substitution, cycloaddition, and radical reactions. The azide group can also undergo a 1,2-shift reaction, which is a process in which a nitrogen atom is transferred from one molecule to another. This process is important in the synthesis of small molecules, peptides, proteins, and nucleic acids.
Biochemical and Physiological Effects
4-(azidomethyl)-1,3-oxazole has been used in a variety of biochemical and physiological studies. It has been used to study the structure and function of proteins and nucleic acids. It has also been used to study the effects of drugs on cells and organisms. 4-(azidomethyl)-1,3-oxazole has been used to study the effects of hormones and other biochemical compounds on cells and organisms.
Advantages and Limitations for Lab Experiments
4-(azidomethyl)-1,3-oxazole has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is highly reactive, which makes it useful for a variety of reactions. It is also relatively inexpensive and widely available. However, 4-(azidomethyl)-1,3-oxazole is toxic and should be handled with caution. It should also be stored in a well-ventilated area and away from heat and light.
Future Directions
4-(azidomethyl)-1,3-oxazole has potential applications in a wide range of fields. It could be used in the development of new materials, such as polymers and resins. It could also be used in the synthesis of peptides, proteins, and nucleic acids. It could be used to study the effects of drugs on cells and organisms. It could also be used in drug delivery and tissue engineering. Finally, it could be used in the synthesis of small molecules, such as antibiotics, drugs, and dyes.
Synthesis Methods
4-(azidomethyl)-1,3-oxazole can be synthesized in a variety of ways. One of the most common methods is the reaction of a primary amine with an azido compound in the presence of a base. This reaction forms an intermediate aziridine, which then undergoes an intramolecular cyclization to form 4-(azidomethyl)-1,3-oxazole. Another method is the reaction of an aldehyde or ketone with an azido compound in the presence of a Lewis acid, which produces an intermediate aziridinium ion. This ion then undergoes an intramolecular cyclization to form 4-(azidomethyl)-1,3-oxazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(azidomethyl)-1,3-oxazole can be achieved through a two-step process involving the reaction of 4-bromo-1,3-oxazole with sodium azide followed by reduction of the resulting azide intermediate.", "Starting Materials": [ "4-bromo-1,3-oxazole", "Sodium azide", "Sodium dithionite", "Water", "Methanol" ], "Reaction": [ "Step 1: Dissolve 4-bromo-1,3-oxazole in methanol and add sodium azide to the solution. Stir the mixture at room temperature for several hours until the reaction is complete.", "Step 2: Add water to the reaction mixture and extract the product with methylene chloride. Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 3: Dissolve the resulting azide intermediate in methanol and add sodium dithionite to the solution. Stir the mixture at room temperature until the reduction is complete.", "Step 4: Concentrate the solution under reduced pressure and purify the product by column chromatography to obtain 4-(azidomethyl)-1,3-oxazole as a white solid." ] } | |
CAS RN |
2237273-18-4 |
Product Name |
4-(azidomethyl)-1,3-oxazole |
Molecular Formula |
C4H4N4O |
Molecular Weight |
124.1 |
Purity |
95 |
Origin of Product |
United States |
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